Cas no 466685-98-3 (Zonampanel monohydrate)

• Product Name: Zonampanel monohydrate
• CAS No: 466685-98-3
• MF: C₁₃H₁₁N₅O₇
• MW: 349.255742311478
• CID: 2850358
• Update Time: 2023-08-10

Zonampanel monohydrate Chemical and Physical Properties

Names and Identifiers

• Zonampanel hydrate
• zonampanel monohydrate
• 11G3FV7PG7
• Zonampanel [USAN:INN]
• YM872
• 3,4-Dihydro-7-imidazol-1-yl-6-nitro-2,3-dioxo-1(2H)-quinoxalineacetic acid, monohydrate
• (2,3-dioxo-7-(1H-imidazol-1-yl)-6-nitro-1,2,3,4-tetrahydro-1-quinoxalinyl)acetic acid monohydrate
• 1(2H)-Quinoxalineacetic acid, 3,4-dihydro-7-(1H-imidazol-1-yl)-6-nitro-2,3-dioxo-, hydrate (1:1)
• 1(2H)-Quinoxalineacetic acid,3,4-dihydro-7-(1H-imidazol-1-yl)-6-nitro-2,3-diox
• Zonampanel monohydrate

• Inchi： 1S/C13H9N5O6.H2O/c19-11(20)5-17-8-4-9(16-2-1-14-6-16)10(18(23)24)3-7(8)15-12(21)13(17)22;/h1-4,6H,5H2,(H,15,21)(H,19,20);1H2
• InChI Key： OBHWTRBRRFQGRJ-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=C(C(=CC=2N1CC(=O)O)N1C=NC=C1)[N+](=O)[O-])=O.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 578
• Topological Polar Surface Area: 151